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Compound of Interest

Compound Name: 1-Isopropylazetidin-3-ol

Cat. No.: B083560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 1-isopropylazetidin-3-ol in common laboratory

solvents. Due to a lack of publicly available quantitative solubility data for this specific

compound, this document provides a comprehensive framework for its experimental

determination. This includes a qualitative assessment of its expected solubility based on its

chemical structure, a detailed experimental protocol for solubility determination, and a

structured table for data presentation.

Qualitative Solubility Assessment
1-Isopropylazetidin-3-ol (CAS No: 13156-06-4) is a small heterocyclic compound with a

molecular weight of 115.18 g/mol [1]. Its structure, featuring a polar hydroxyl (-OH) group and a

tertiary amine within a four-membered azetidine ring, suggests a degree of polarity. The

isopropyl group is a nonpolar aliphatic moiety.

Based on the principle of "like dissolves like"[2], the following qualitative solubility profile in

common laboratory solvents is anticipated:

High Solubility: Expected in polar protic solvents like water, ethanol, methanol, and

isopropanol, where it can act as both a hydrogen bond donor (from the hydroxyl group) and

acceptor (from the hydroxyl oxygen and the amine nitrogen).
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Moderate to High Solubility: Likely in polar aprotic solvents such as acetone and

dichloromethane, which can engage in dipole-dipole interactions.

Low to Insoluble: Expected in nonpolar solvents like ethyl acetate, toluene, and hexane, as

the nonpolar interactions would be insufficient to overcome the energy required to break the

intermolecular hydrogen bonds between the 1-isopropylazetidin-3-ol molecules.

Quantitative Solubility Data
As of the date of this document, specific quantitative solubility data for 1-isopropylazetidin-3-
ol in common laboratory solvents is not available in the public domain. The following table is

provided as a template for researchers to record their experimental findings.

Solvent Temperature (°C)
Quantitative
Solubility ( g/100
mL)

Qualitative
Solubility

Water

Ethanol

Methanol

Isopropanol

Acetone

Ethyl Acetate

Dichloromethane

Chloroform

Toluene

Hexane

Experimental Protocol for Solubility Determination
The following is a general protocol for determining the solubility of a solid organic compound

like 1-isopropylazetidin-3-ol. This method is adapted from standard laboratory procedures for
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solubility testing[2][3][4][5].

Objective: To determine the qualitative and quantitative solubility of 1-isopropylazetidin-3-ol in
a range of common laboratory solvents.

Materials:

1-Isopropylazetidin-3-ol

Selected solvents (e.g., water, ethanol, methanol, isopropanol, acetone, ethyl acetate,

dichloromethane, chloroform, toluene, hexane)

Small test tubes or vials

Vortex mixer or magnetic stirrer

Analytical balance

Spatula

Graduated cylinders or pipettes

Temperature-controlled environment (e.g., water bath)

Procedure:

Qualitative Solubility Test:

Place a small, pre-weighed amount (e.g., 25 mg) of 1-isopropylazetidin-3-ol into a small

test tube[3].

Add the selected solvent (e.g., 0.75 mL) in small portions[3].

After each addition, vigorously shake or vortex the test tube for a set period (e.g., 60

seconds)[2].

Visually observe if the solid dissolves completely.
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Record the observation as soluble, partially soluble, or insoluble. If the compound is

soluble in water, the pH of the solution can be checked with litmus paper to determine its

acidic or basic nature[5][6].

Quantitative Solubility Determination (Gravimetric Method):

Prepare a saturated solution by adding an excess amount of 1-isopropylazetidin-3-ol to
a known volume of the solvent in a sealed vial.

Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Allow any undissolved solid to settle.

Carefully transfer a known volume of the clear supernatant to a pre-weighed container.

Evaporate the solvent under reduced pressure or in a fume hood.

Weigh the container with the dried residue.

Calculate the solubility in grams per 100 mL of solvent.

Safety Precautions:

Always work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for 1-isopropylazetidin-3-ol and all solvents used.

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of an organic

compound.
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Caption: Experimental workflow for qualitative solubility determination.
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Signaling Pathways
Currently, there is no publicly available information linking 1-isopropylazetidin-3-ol to specific

signaling pathways. Further research would be required to elucidate any potential biological

activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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